Cas no 7473-73-6 (1-Phenanthrenecarboxylicacid, 9-bromo-, methyl ester)
7473-73-6 structure
Product Name:1-Phenanthrenecarboxylicacid, 9-bromo-, methyl ester
CAS No:7473-73-6
MF:C16H11BrO2
MW:315.161343812943
CID:579259
PubChem ID:344028
Update Time:2025-04-19
1-Phenanthrenecarboxylicacid, 9-bromo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenanthrenecarboxylicacid, 9-bromo-, methyl ester
- methyl 9-bromophenanthrene-1-carboxylate
- AC1L7ZMW
- Methyl 9-bromo-1-phenanthrenecarboxylate
- NSC400691
- NSC-400691
- TURHFFSHWLAARG-UHFFFAOYSA-N
- DTXSID00322219
- 7473-73-6
- Methyl 9-bromo-1-phenanthrenecarboxylate #
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- Inchi: 1S/C16H11BrO2/c1-19-16(18)13-8-4-7-11-10-5-2-3-6-12(10)15(17)9-14(11)13/h2-9H,1H3
- InChI Key: TURHFFSHWLAARG-UHFFFAOYSA-N
- SMILES: BrC1=CC2=C(C(=O)OC)C=CC=C2C2C=CC=CC=21
Computed Properties
- Exact Mass: 313.99423
- Monoisotopic Mass: 313.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
- LogP: 4.54210
1-Phenanthrenecarboxylicacid, 9-bromo-, methyl ester Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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